Cas no 1261898-60-5 (4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid
• CAS No: 1261898-60-5
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD18322215
• CID: 2762095
• PubChem ID: 53228045
• Update Time: 2025-08-05

4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Carbamoyl-4'-chloro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00691578
• MFCD18322215
• 1261898-60-5
• 4-(3-CARBAMOYL-4-CHLOROPHENYL)-3-METHYLBENZOIC ACID
• 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid, 95%
• 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid

• MDL： MFCD18322215
• Inchi： 1S/C15H12ClNO3/c1-8-6-10(15(19)20)2-4-11(8)9-3-5-13(16)12(7-9)14(17)18/h2-7H,1H3,(H2,17,18)(H,19,20)
• InChI Key： BGFKNGDLWVYIMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid

Comprehensive Overview of 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid (CAS No. 1261898-60-5)

4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid (CAS 1261898-60-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This chlorophenyl-containing derivative features a carbamoyl group and a methylbenzoic acid moiety, making it a versatile intermediate for drug discovery. The compound's unique structure has drawn attention from researchers investigating novel enzyme inhibitors and receptor modulators, particularly in metabolic disease studies.

The molecular formula C₁₅H₁₂ClNO₃ of 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid suggests excellent stability for various synthetic applications. Recent literature highlights its role as a precursor for developing small molecule therapeutics, especially in diabetes and inflammation research. The presence of both carboxylic acid and amide functional groups allows for diverse chemical modifications, enabling structure-activity relationship (SAR) studies in medicinal chemistry programs.

In the context of current research trends, 1261898-60-5 has gained prominence due to its potential applications in targeted drug delivery systems. The compound's balanced lipophilicity (predicted logP ~2.8) and molecular weight (289.71 g/mol) make it suitable for optimizing bioavailability in drug candidates. Pharmaceutical companies are particularly interested in its structure-property relationships when designing new metabolic regulators.

The synthesis of 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid typically involves multi-step organic reactions, with the chlorophenyl moiety often introduced through palladium-catalyzed cross-coupling methodologies. Recent advancements in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments align with the growing demand for sustainable pharmaceutical intermediates in the chemical industry.

Analytical characterization of CAS 1261898-60-5 reveals interesting spectral properties. The compound shows characteristic IR absorptions for both the carboxylic acid (1700-1725 cm^-1) and amide (1650-1690 cm^-1) carbonyl groups. In ¹H NMR, the methyl protons appear as a distinct singlet around δ 2.3 ppm, while the aromatic protons display complex splitting patterns between δ 7.2-8.1 ppm, reflecting the compound's aromatic substitution pattern.

From a commercial perspective, 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid has seen growing demand in the contract research organization (CRO) market. The global pharmaceutical intermediates market, valued at $30.5 billion in 2022, is projected to grow at 6.2% CAGR, with compounds like 1261898-60-5 benefiting from increased drug discovery activities. Suppliers are expanding their catalogues to include such specialty chemicals to meet researcher needs.

Recent patent literature indicates expanding applications for CAS 1261898-60-5 derivatives. Several 2023 filings describe its incorporation into PPARγ modulators for metabolic disorders and anti-inflammatory agents. The compound's structural features allow for strategic modifications that can fine-tune pharmacokinetic properties, making it valuable for lead optimization in drug development pipelines.

Quality control standards for 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid typically require HPLC purity ≥95%, with strict limits on process-related impurities. Advanced analytical techniques like LC-MS and chiral chromatography are employed to ensure batch-to-batch consistency, especially for pharmaceutical applications. These quality measures address the industry's increasing focus on impurity profiling in drug development.

Storage and handling of 1261898-60-5 follow standard laboratory chemical protocols. The compound should be kept in airtight containers at room temperature, protected from moisture and light. While not classified as hazardous under standard regulations, proper laboratory safety practices should always be followed when working with this or any organic compound.

The future outlook for 4-(3-Carbamoyl-4-chlorophenyl)-3-methylbenzoic acid appears promising, with research focusing on its potential in combinatorial chemistry libraries and fragment-based drug design. As computational chemistry tools improve, virtual screening of 1261898-60-5 derivatives is becoming more common, accelerating the identification of novel bioactive compounds for various therapeutic areas.